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Compound of Interest

Compound Name: Dihydroisotanshinone II

Cat. No.: B590114 Get Quote

Essential Safety and Handling Guide for
Dihydroisotanshinone II
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Dihydroisotanshinone II, a diterpenoid compound isolated from Salvia miltiorrhiza. The

following procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Dihydroisotanshinone II is not readily available,

the closely related compound Dihydrotanshinone I is classified as harmful if swallowed and

very toxic to aquatic life[1]. Due to its cytotoxic properties observed in research,

Dihydroisotanshinone II should be handled with the utmost care, assuming a high degree of

toxicity.

Primary Hazards:

Acute Oral Toxicity: Assumed to be harmful or fatal if swallowed.

Cytotoxicity: As a cytotoxic compound, it poses a significant health risk through direct contact

or inhalation.
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Environmental Hazard: Expected to be toxic to aquatic life, necessitating controlled disposal.

Quantitative Data
The following table summarizes the available chemical and physical properties for

Dihydroisotanshinone II and the related compound, Dihydrotanshinone I.

Property Dihydroisotanshinone II Dihydrotanshinone I

Molecular Formula C₁₈H₁₄O₃ C₁₈H₁₄O₃[1]

Molecular Weight 278.3 g/mol 278.3 g/mol [1]

Appearance Not specified Red powder[1]

Solubility Not specified In ethanol, 1 mg/mL[1]

GHS Hazard Statements Data not available

H302: Harmful if

swallowedH400: Very toxic to

aquatic life[1]

Toxicity Data (LD50) Data not available Data not available

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Dihydroisotanshinone II to
prevent dermal, ocular, and respiratory exposure.
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PPE Category Specification

Hand Protection

Double chemotherapy gloves should be worn.

The inner glove should be tucked under the cuff

of the gown, and the outer glove should extend

over the cuff. Change gloves immediately if

contaminated.

Body Protection

A solid-front, disposable barrier gown with long

sleeves and tight-fitting cuffs. Gowns should be

changed every two to three hours or

immediately after a spill.

Eye and Face Protection
Chemical splash goggles and a full-face shield

are required when there is a risk of splashing.

Respiratory Protection

For handling the solid compound or when

aerosols may be generated, a NIOSH-approved

respirator (e.g., N95) is necessary. All handling

of the solid form should be conducted within a

certified chemical fume hood or biological safety

cabinet.

Experimental Protocol: Preparation of Stock
Solutions and Cell Culture Treatment
The following is a detailed methodology for preparing and using Dihydroisotanshinone II in a

typical in vitro cell culture experiment, based on protocols for similar compounds[2][3][4].

Materials:

Dihydroisotanshinone II (solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips
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Vortex mixer

Cell culture medium

Cell culture plates with seeded cells

Procedure:

Preparation of Stock Solution (e.g., 10 mM): a. All procedures involving the handling of solid

Dihydroisotanshinone II must be performed in a chemical fume hood. b. Calculate the

mass of Dihydroisotanshinone II required to prepare the desired volume and concentration

of the stock solution. c. Weigh the compound accurately and transfer it to a sterile

microcentrifuge tube. d. Add the calculated volume of sterile DMSO to the microcentrifuge

tube. e. Vortex the tube until the compound is completely dissolved. This stock solution can

be stored at -20°C for future use.

Preparation of Working Solutions: a. Thaw the stock solution at room temperature. b.

Perform serial dilutions of the stock solution with sterile cell culture medium to achieve the

desired final concentrations for your experiment.

Treatment of Cell Cultures: a. Remove the existing medium from the cell culture plates. b.

Add the medium containing the desired concentration of Dihydroisotanshinone II to the

respective wells. c. A vehicle control (medium with the same concentration of DMSO used in

the highest treatment concentration) must be included in the experimental design[2]. d.

Incubate the treated cells for the desired experimental duration.

Operational and Disposal Plans
Workflow for Safe Handling of Dihydroisotanshinone II
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Caption: Workflow for the safe handling of Dihydroisotanshinone II.
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Spill Management:

Evacuate: Alert personnel in the immediate area and evacuate.

Isolate: Secure the area to prevent entry.

Protect: Don appropriate PPE, including respiratory protection.

Contain: For solid spills, gently cover with absorbent pads. For liquid spills, absorb with

appropriate spill kits.

Clean: Decontaminate the area with a suitable cleaning agent.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan:

Proper disposal of Dihydroisotanshinone II and all contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Waste

Includes contaminated PPE (gloves, gowns),

absorbent pads, and lab plastics (pipette tips,

vials).- Collect in a dedicated, leak-proof,

puncture-resistant container lined with a yellow

chemotherapy waste bag.

Liquid Waste

Includes unused stock and working solutions of

Dihydroisotanshinone II and contaminated

solvents.- Collect in a dedicated, leak-proof, and

shatter-resistant container. Do not mix with other

chemical waste streams unless compatibility is

confirmed.

Sharps Waste

Includes contaminated needles and razor

blades.- Dispose of in a specially labeled,

puncture-resistant sharps container.

Container Labeling

All waste containers must be clearly labeled with

"Cytotoxic Waste," the name of the compound

(Dihydroisotanshinone II), and the date of

accumulation[5].

Final Disposal

All Dihydroisotanshinone II waste must be

disposed of through a licensed hazardous waste

contractor. High-temperature incineration is the

recommended method for the final disposal of

cytotoxic waste[5]. Do not dispose of down the

drain or in regular trash[5].

Emergency Contact: In case of exposure or a large spill, contact your institution's

Environmental Health and Safety (EHS) office immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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